Cas no 68555-54-4 (1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione)

• Product Name: 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione
• CAS No: 68555-54-4
• MF: C₂₂H₁₆N₂O₄S₂
• MW: 436.503442764282
• CID: 58818
• PubChem ID: 110539
• Update Time: 2025-05-20

1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione
• 1,2-Ethylenebis((2-maleimidophenyl)thio ether)
• 1-[2-[2-[2-(2,5-dioxopyrrol-1-yl)phenyl]sulfanylethylsulfanyl]phenyl]pyrrole-2,5-dione
• EINECS 271-430-6
• 68555-54-4
• 1-(2-(2-(2-(2,5-DIOXOPYRROL-1-YL)PHENYL)SULFANYLETHYLSULFANYL)PHENYL)PYRROLE-2,5-DIONE
• 1H-Pyrrole-2,5-dione,1,1'-[1,2-ethanediylbis(thio-2,1-phenylene)]bis-
• 1,2-Ethylenebis((2-maleimidophenyl)thioether)
• NS00036653
• UNII-TTH5L5MVT8
• DTXSID2071651
• 1,1'-(1,2-ETHANEDIYLBIS(THIO-2,1-PHENYLENE))BIS(1H-PYRROLE-2,5-DIONE)
• SCHEMBL9735200
• 1H-Pyrrole-2,5-dione, 1,1'-(1,2-ethanediylbis(thio-2,1-phenylene))bis-
• 1h-pyrrole-2,5-dione, 1,1'-[1,2-ethanediylbis(thio-2,1-phenylene)]bis-
• TTH5L5MVT8

• Inchi： 1S/C22H16N2O4S2/c25-19-9-10-20(26)23(19)15-5-1-3-7-17(15)29-13-14-30-18-8-4-2-6-16(18)24-21(27)11-12-22(24)28/h1-12H,13-14H2
• InChI Key： IMRULEJVIHQQKE-UHFFFAOYSA-N
• SMILES： S(CCSC1=CC=CC=C1N1C(C=CC1=O)=O)C1=CC=CC=C1N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 436.05500
• Monoisotopic Mass: 436.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 616.1°Cat760mmHg
• Flash Point: 326.4°C
• Refractive Index: 1.747
• PSA: 125.36000
• LogP: 3.55980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione

Comprehensive Overview of 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione (CAS No. 68555-54-4)

1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione, with the CAS number 68555-54-4, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry, material science, and pharmaceutical research. This compound, characterized by its unique molecular structure featuring pyrrole-2,5-dione and ethylenebis(thio-2,1-phenylene) moieties, exhibits versatile properties that make it valuable for advanced applications. Researchers and industry professionals are increasingly exploring its potential due to its thermal stability, reactivity, and compatibility with various synthetic processes.

In recent years, the demand for high-performance materials and functional additives has surged, driven by advancements in electronics, coatings, and biomedical engineering. 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione is often discussed in the context of polymeric cross-linking agents and photoactive materials, aligning with the growing interest in sustainable and smart materials. Its ability to participate in Diels-Alder reactions and form stable adducts has made it a subject of study for designing novel thermosetting resins and self-healing polymers.

The compound's CAS No. 68555-54-4 is frequently searched in academic databases and patent repositories, reflecting its relevance in cutting-edge research. One of the trending topics associated with this compound is its role in organic electronics, particularly in the development of organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The pyrrole-2,5-dione core contributes to electron transport properties, making it a candidate for charge-transport layers in next-generation devices. Additionally, its derivatives are being investigated for bioimaging probes due to their fluorescence characteristics.

From a synthetic chemistry perspective, the ethylenebis(thio-2,1-phenylene) bridge in 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione offers rigidity and conjugation, which are critical for tuning optical and electronic properties. This has led to its incorporation into conjugated polymers and small-molecule semiconductors, addressing the need for materials with tailored bandgaps and high charge mobility. The compound's compatibility with click chemistry further expands its utility in modular synthesis.

Environmental and regulatory considerations are also shaping the discourse around 68555-54-4. As industries move toward greener alternatives, researchers are evaluating the compound's biodegradability and toxicity profile. While it is not classified as hazardous, its derivatives are subject to scrutiny under REACH and other regulatory frameworks. This aligns with the broader trend of green chemistry, where the focus is on minimizing waste and optimizing synthetic efficiency.

In summary, 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione (CAS No. 68555-54-4) stands at the intersection of innovation and practicality. Its applications span from advanced materials to biomedical technologies, making it a compound of enduring interest. As research continues to uncover new functionalities, its role in addressing contemporary challenges in science and technology will likely expand, solidifying its place in the lexicon of modern chemistry.